Cas no 2825007-26-7 (methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylate
• CAS No: 2825007-26-7
• MF: C₉H₈ClN₃O₄S
• MW: 289.695519447327
• CID: 5611901
• PubChem ID: 165791080
• Update Time: 2025-05-21

methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-34456731
• methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• 2825007-26-7
• methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylate

• Inchi： 1S/C9H8ClN3O4S/c1-13-8-6(7(12-13)9(14)17-2)3-5(4-11-8)18(10,15)16/h3-4H,1-2H3
• InChI Key： LGZVITJQWVWBTN-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C2C(=C1)C(C(=O)OC)=NN2C)(=O)=O

Computed Properties

• Exact Mass: 288.9924046g/mol
• Monoisotopic Mass: 288.9924046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.5Ų

Additional information on methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylate

Research Brief on Methyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS: 2825007-26-7)

The compound methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS: 2825007-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the chlorosulfonyl and carboxylate functional groups, make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound to synthesize derivatives with potential anticancer, antimicrobial, and anti-inflammatory properties.

One of the most notable advancements involves the use of this compound in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Preliminary in vitro studies have demonstrated that derivatives of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate exhibit promising inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in antimicrobial drug development. Recent research has shown that certain derivatives exhibit potent activity against a range of bacterial and fungal pathogens. These findings are particularly relevant in the context of increasing antibiotic resistance, highlighting the need for novel antimicrobial agents.

The synthesis of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the synthetic process. These methodological improvements are expected to facilitate the large-scale production of this compound for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to improve these pharmacokinetic properties and the exploration of combination therapies to enhance efficacy.

In conclusion, methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its versatility in medicinal chemistry applications, coupled with recent advancements in synthesis and biological evaluation, underscores its potential as a valuable tool in drug discovery. Continued research efforts are warranted to fully exploit its therapeutic potential and address existing challenges.